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Compound of Interest

Compound Name: 2-Fluoro-4-nitroaniline

Cat. No.: B181687 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of 2-Fluoro-4-nitroaniline (CAS No: 369-35-7). Adherence to these guidelines is

essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-4-nitroaniline is a hazardous substance that requires stringent safety measures. It is

harmful if swallowed, in contact with skin, or inhaled.[1][2] It can also cause skin and serious

eye irritation.[3]

1.1. GHS Hazard Classification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b181687?utm_src=pdf-interest
https://www.benchchem.com/product/b181687?utm_src=pdf-body
https://www.benchchem.com/product/b181687?utm_src=pdf-body
https://www.chembk.com/en/chem/2-Fluoro-4-nitroanil
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-nitroaniline
https://store.apolloscientific.co.uk/storage/msds/PC3591_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Irritation Category 2

Eye Irritation Category 2

Specific target organ toxicity - single exposure

(Respiratory system)
Category 3

1.2. Required Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Fluoro-4-nitroaniline.

Protection Type Specification Rationale

Eye Protection
Safety glasses with side-

shields or chemical goggles.[3]

Protects against splashes and

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

absorption.[1]

Respiratory Protection

NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) for solids.[4] Use a self-

contained breathing apparatus

in case of fire.[3]

Avoids inhalation of harmful

dust.

Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.
Minimizes skin exposure.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Fluoro-4-nitroaniline is provided

below.
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Property Value

Molecular Formula C₆H₅FN₂O₂[1][4]

Molecular Weight 156.11 g/mol [2][4]

Appearance
Light orange to yellow to green powder or

crystal.[6]

Melting Point 122-130 °C[4]

Solubility Slightly soluble in water.[1][6]

Storage

Store in a cool, dry, well-ventilated area in a

tightly sealed container.[3][7] Keep in a dark

place under an inert atmosphere.[6]

Operational Plan: Safe Handling Protocol
A systematic approach to handling 2-Fluoro-4-nitroaniline is crucial for safety.

3.1. Preparation

Work Area: Conduct all work in a well-ventilated area, preferably within a chemical fume

hood.[8]

PPE: Don all required PPE before handling the chemical.

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.[9]

Spill Kit: Have a spill kit containing absorbent materials (e.g., sand, earth, or vermiculite)

readily available.[3]

3.2. Handling

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[10]

Minimize Dust: Avoid generating dust during handling.[3][10]
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Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.

Transfer: Use appropriate tools (spatula, etc.) to transfer the chemical, minimizing the risk of

spills.

Heating: If heating is required, do so with caution. Avoid open flames.[7]

3.3. Post-Handling

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[3]

Cleaning: Clean the work area and any equipment used.

Storage: Return the chemical to its designated storage location, ensuring the container is

tightly sealed.[3]

Preparation Handling Post-Handling

Prepare Work Area Don PPE Check Emergency Equipment Prepare Spill Kit Handle Chemical Decontaminate Self Clean Work Area Store Chemical
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Caption: Workflow for the safe handling of 2-Fluoro-4-nitroaniline.

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

4.1. First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[3][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.[3][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

4.2. Spill Response

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains.[3]

Absorb: Use an inert absorbent material like sand or vermiculite to cover the spill.[3]

Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container

for disposal.[8]

Clean: Clean the spill area thoroughly.
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Caption: Emergency response plan for spills and personnel exposure.

Disposal Plan
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Proper disposal of 2-Fluoro-4-nitroaniline and its waste is critical to prevent environmental

contamination.

Waste Collection:

Collect all waste material (including contaminated absorbent material and disposable

PPE) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams.

Disposal Method:

Dispose of the chemical waste through a licensed and approved hazardous waste

disposal company.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and treated as hazardous waste.

Dispose of the cleaned containers in accordance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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